Methyl thioacetamidoacetate

• Molecular Formula: C5H9NO2S
• Molecular Weight: 147.20 g/mol
• IUPAC Name: methyl 2-(ethanethioylamino)acetate
• InChI: InChI=1S/C5H9NO2S/c1-4(9)6-3-5(7)8-2/h3H2,1-2H3,(H,6,9)
• InChI Key: JRYPVWCHWLHADL-UHFFFAOYSA-N
• Canonical SMILES: CC(=S)NCC(=O)OC

Description

Methyl thioacetamidoacetate is a useful research compound. Its molecular formula is C5H9NO2S and its molecular weight is 147.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A stream of H2S is bubbled into a mixture of methyl cyanoacetate (70 g, 710 mmol), pyridine (70 ml, 710 mmol) and triethylamine (49.6 ml, 350 mmol). The exothermic reaction, which is cooled with an ice bath, is followed by TLC. When the reaction is complete, the reaction mixture is washed with a dilute solution of acid and extracted with ether. After drying over magnesium sulfate and concentration under vacuum, an orange oil is obtained which crystallizes. The yellow solid obtained is washed with ether and then filtered off to give 83.3 g of methyl thioacetamidoacetate melting at 78°-9° C.